3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide
• InChI: InChI=1S/C18H22N2O4/c1-10-7-11(2)19-12(3)16(10)20-18(21)13-8-14(22-4)17(24-6)15(9-13)23-5/h7-9H,1-6H3,(H,20,21)
• InChI Key: IGESZIJOCKYBGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C)C
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide is a synthetic organic compound with the molecular formula C18H22N2O4. It is characterized by the presence of three methoxy groups on the benzene ring and a pyridine ring substituted with three methyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide typically involves the following steps:

Formation of the Benzamide Core: The starting material, 3,4,5-trimethoxybenzoic acid, is converted to its corresponding acid chloride using thionyl chloride (SOCl2) under reflux conditions.

Coupling with Pyridine Derivative: The acid chloride is then reacted with 2,4,6-trimethylpyridin-3-amine in the presence of a base such as triethylamine (TEA) to form the desired benzamide.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems could enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The amide group can be reduced to an amine under suitable conditions.

Substitution: The methoxy groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or borane (BH3) are common reducing agents.

Substitution: Halogenating agents like bromine (Br2) or chlorinating agents like thionyl chloride (SOCl2) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of the corresponding amine.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an inhibitor of enzymes such as Taq polymerase and telomerase, which are targets in cancer therapy.

Materials Science: The compound’s structural properties make it a candidate for the development of new materials with specific electronic or optical properties.

Biological Studies: It is used in studies related to cell signaling pathways and protein interactions.

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide involves its interaction with specific molecular targets:

Enzyme Inhibition: It inhibits enzymes such as Taq polymerase and telomerase, leading to the disruption of DNA replication and cell division.

Signal Transduction: The compound can modulate signaling pathways by affecting the phosphorylation of proteins like ERK2 (Extracellular Signal Regulated Kinase 2).

Comparison with Similar Compounds

Similar Compounds

3,4,5-Trimethoxybenzoyl chloride: Used as a reagent in organic synthesis.

Phenethylamine, 3,4,5-trimethoxy-α-methyl-: Known for its psychoactive properties.

Uniqueness

3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide is unique due to its specific substitution pattern on both the benzene and pyridine rings, which imparts distinct chemical and biological properties compared to other similar compounds .